Cas no 18039-90-2 (Titanium,trichlorotris(tetrahydrofuran)-)

• Product Name: Titanium,trichlorotris(tetrahydrofuran)-
• CAS No: 18039-90-2
• MF: C₁₂H₂₄Cl₃O₃Ti
• MW: 370.543162345886
• MDL: MFCD01631276
• CID: 139215
• PubChem ID: 6097232
• Update Time: 2025-05-23

Titanium,trichlorotris(tetrahydrofuran)- Chemical and Physical Properties

Names and Identifiers

• Titanium,trichlorotris(tetrahydrofuran)-
• oxolane,trichlorotitanium
• TITANIUM(III) CHLORIDE, tetrahydrofuran complex
• [TiCl3(tetrahydrofuran)3]
• [TiCl3(thf)3]
• THF-titanium trichloride complex,(3:1)
• Titanium trichloride tri(THF)
• titanium trichloride tris(tetrahydrofuran)
• titanium trichloride tris(tetrahydrofuranate)
• Titanium(III) chloride tetrahydrofuran complex (1:3)
• trichlorotitanium
• Trichlorotris(tetrahydrofuran)titanium
• trichlorotris(tetrahydrofuran)titanium(III)
• Trichlorotris(THF)titanium
• Trichlorotris-(tetrahydrofuran)-titanium
• TrichlorotristetrahydrofurantitaniumIIImin
• Trichlorotris(tetrahydrofuran) titanium(Ⅲ)
• Trichlorotris(tetrahydrofurane)titanium(III)
• THF-titanium trichloride complex, (3:1)
• TRICHLOROTRIS(TETRAHYDROFURAN)TITANIUM (III)
• TITANIUM(III) CHLORIDE TETRAHYDROFURAN COMPLEX
• DTXSID60421979
• AKOS015914522
• E78639
• 18039-90-2
• trichlorotris(tetrahydrofuran)tita-nium(iii)
• oxolane;trichlorotitanium
• MFCD01631276
• oxolane; trichlorotitanium

• MDL： MFCD01631276
• Inchi： 1S/3C4H8O.3ClH.Ti/c3*1-2-4-5-3-1;;;;/h3*1-4H2;3*1H;/q;;;;;;+3/p-3
• InChI Key： MIDYWIPTCYRMQF-UHFFFAOYSA-K
• SMILES： [Ti](Cl)(Cl)Cl.O1CCCC1.O1CCCC1.O1CCCC1

Computed Properties

• Exact Mass: 369.02700
• Monoisotopic Mass: 369.027043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 30.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 250 °C
• Boiling Point: 68.3°C at 760 mmHg
• PSA: 27.69000
• LogP: 4.45890
• Sensitiveness: air sensitive, moisture sensitive
• Solubility: Uncertain

Titanium,trichlorotris(tetrahydrofuran)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2925
• Hazard Category Code： 34-29-19-14-11
• Safety Instruction： 8-45-36/37/39-26-16-27
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on Titanium,trichlorotris(tetrahydrofuran)-

Comprehensive Analysis of Titanium, trichlorotris(tetrahydrofuran)- (CAS No. 18039-90-2): Properties, Applications, and Innovations

Titanium, trichlorotris(tetrahydrofuran)- (CAS No. 18039-90-2) is a highly specialized organometallic compound that has garnered significant attention in advanced chemical research and industrial applications. This compound, often referred to as titanium THF complex, is a coordination complex where titanium is bonded to three chlorine atoms and three tetrahydrofuran (THF) molecules. Its unique structure and reactivity make it a valuable precursor in catalytic processes, polymerization reactions, and material science.

One of the most intriguing aspects of Titanium, trichlorotris(tetrahydrofuran)- is its role in green chemistry and sustainable synthesis. With growing global emphasis on reducing environmental impact, researchers are exploring how this compound can facilitate low-energy catalytic pathways for producing high-performance materials. For instance, its application in olefin polymerization has been studied extensively, as it offers a more efficient alternative to traditional catalysts, aligning with the circular economy principles.

In the realm of nanotechnology, Titanium, trichlorotris(tetrahydrofuran)- has shown promise in the synthesis of titanium-based nanomaterials. These materials are critical for energy storage applications, such as lithium-ion batteries and supercapacitors, which are at the forefront of renewable energy solutions. The compound’s ability to form stable intermediates under mild conditions makes it a preferred choice for developing next-generation electrodes.

Another area of interest is the compound’s utility in pharmaceutical intermediates. While not directly used in drug formulations, its derivatives play a pivotal role in asymmetric synthesis, enabling the production of chiral molecules with high enantiomeric purity. This is particularly relevant given the rising demand for precision medicine and targeted therapies.

From a safety and handling perspective, Titanium, trichlorotris(tetrahydrofuran)- requires careful storage under inert conditions due to its sensitivity to moisture and air. Proper laboratory protocols must be followed to ensure stability and prevent degradation. This aligns with the broader industry focus on chemical safety and risk mitigation.

In summary, Titanium, trichlorotris(tetrahydrofuran)- (CAS No. 18039-90-2) is a versatile compound with far-reaching implications in catalysis, material science, and sustainable technology. Its continued study and application underscore its potential to address some of the most pressing challenges in modern chemistry and engineering.